Cas no 2680707-59-7 (benzyl N-(5-iodopyrimidin-2-yl)carbamate)

• Product Name: benzyl N-(5-iodopyrimidin-2-yl)carbamate
• CAS No: 2680707-59-7
• MF: C₁₂H₁₀IN₃O₂
• MW: 355.131174564362
• CID: 5626894
• PubChem ID: 165932427
• Update Time: 2025-10-31

benzyl N-(5-iodopyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-iodopyrimidin-2-yl)carbamate
• EN300-28299096
• 2680707-59-7

• Inchi： 1S/C12H10IN3O2/c13-10-6-14-11(15-7-10)16-12(17)18-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,14,15,16,17)
• InChI Key： DYYVETVJCFNGEJ-UHFFFAOYSA-N
• SMILES： IC1C=NC(=NC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 354.98177g/mol
• Monoisotopic Mass: 354.98177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.1Ų

Additional information on benzyl N-(5-iodopyrimidin-2-yl)carbamate

Recent Advances in the Application of Benzyl N-(5-iodopyrimidin-2-yl)carbamate (CAS: 2680707-59-7) in Chemical Biology and Pharmaceutical Research

Benzyl N-(5-iodopyrimidin-2-yl)carbamate (CAS: 2680707-59-7) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique iodopyrimidine scaffold, serves as a critical intermediate in the synthesis of various bioactive molecules and potential drug candidates. Recent studies have highlighted its role in the development of kinase inhibitors, antiviral agents, and other therapeutically relevant compounds. The presence of the iodine atom at the 5-position of the pyrimidine ring offers a strategic handle for further functionalization through cross-coupling reactions, making it a valuable building block in medicinal chemistry.

One of the most notable applications of benzyl N-(5-iodopyrimidin-2-yl)carbamate is its use in the synthesis of targeted kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have leveraged the reactivity of the iodine moiety in this compound to introduce diverse substituents, enabling the creation of highly selective kinase inhibitors. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of potent and selective inhibitors of the epidermal growth factor receptor (EGFR), a key target in oncology.

In addition to its role in kinase inhibitor development, benzyl N-(5-iodopyrimidin-2-yl)carbamate has also been explored as a precursor for antiviral agents. The COVID-19 pandemic has underscored the urgent need for novel antiviral compounds, and researchers have turned to iodopyrimidine derivatives as potential scaffolds for drug discovery. A 2023 study in Antiviral Research reported the synthesis of a series of nucleoside analogs derived from this compound, which exhibited promising activity against SARS-CoV-2. The iodine atom facilitated the introduction of various nucleobases, leading to compounds with improved binding affinity to viral polymerases.

The synthetic versatility of benzyl N-(5-iodopyrimidin-2-yl)carbamate extends beyond its applications in drug discovery. Recent advancements in chemical biology have utilized this compound as a probe for studying protein-ligand interactions. For example, a team of researchers at a leading pharmaceutical company employed this molecule as a photoaffinity labeling agent to identify novel binding sites on target proteins. The iodine atom allowed for subsequent bioconjugation, enabling the attachment of fluorescent tags or other reporter groups for visualization and analysis.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of benzyl N-(5-iodopyrimidin-2-yl)carbamate. Recent efforts have focused on optimizing synthetic routes to improve yield and scalability. A 2022 publication in Organic Process Research & Development detailed a novel catalytic method for the preparation of this compound, which significantly reduced the use of hazardous reagents and improved overall efficiency. These advancements are critical for ensuring the compound's availability for further research and development.

Looking ahead, the potential of benzyl N-(5-iodopyrimidin-2-yl)carbamate in drug discovery and chemical biology appears vast. Ongoing research is exploring its utility in the development of PROTACs (proteolysis-targeting chimeras) and other emerging therapeutic modalities. Furthermore, its application in the synthesis of radiopharmaceuticals for diagnostic imaging is an area of active investigation. As the field continues to evolve, this compound is likely to remain a valuable tool for researchers seeking to address unmet medical needs through innovative chemical approaches.